Akebia saponin xii

• Molecular Formula: C71H116O36
• Molecular Weight: 1545.7 g/mol
• InChI: InChI=1S/C71H116O36/c1-26-38(77)44(83)49(88)59(96-26)105-56-53(92)63(100-33(22-74)54(56)103-60-50(89)46(85)42(81)32(21-73)99-60)104-55-39(78)27(2)97-62(52(55)91)106-57-40(79)30(76)23-94-64(57)102-37-12-13-67(5)35(68(37,6)25-75)11-14-70(8)36(67)10-9-28-29-19-66(3,4)15-17-71(29,18-16-69(28,70)7)65(93)107-61-51(90)47(86)43(82)34(101-61)24-95-58-48(87)45(84)41(80)31(20-72)98-58/h9,26-27,29-64,72-92H,10-25H2,1-8H3/t26-,27-,29-,30-,31+,32+,33+,34+,35+,36+,37-,38-,39-,40-,41+,42+,43+,44+,45-,46-,47-,48+,49+,50+,51+,52+,53+,54+,55+,56+,57+,58+,59-,60-,61-,62-,63-,64-,67-,68-,69+,70+,71-/m0/s1
• InChIKey: JXHAMIGJJBXOBS-XUKQIFRKSA-N

Akebia Saponin XII Procurement Guide: CAS 149558-32-7 for Osteogenic and Anti-Leukemia Research Applications

Akebia saponin XII (CAS 149558-32-7; synonym: Dipsacus saponin XII), molecular formula C71H116O36 and molecular weight 1545.66 , is a bidesmosidic triterpenoid saponin of the oleanane-type that features a 23-hydroxyhederagenin aglycone core glycosylated with a distinctive sugar chain pattern at the C-3 and C-28 positions [1]. The compound is primarily isolated from the roots of Dipsacus asper (Radix Dipsaci) and the stems/pericarps of Akebia species (Akebia quinata, Akebia trifoliata), where it constitutes one of the bioactive marker saponins alongside Akebia saponin D (Asperosaponin VI) [1][2].

Workflow Osteoblast differentiation and ALP activity assays; AML cell-cycle and apoptosis studies

Selection Unique disaccharide glycosylation pattern distinct from Akebia saponin D

Use Context In vitro cell-based research; botanical marker for Dipsacus/Akebia species authentication

• [1] Liu JJ, Wang XL, Guo BL, et al. Triterpenoid saponins from Dipsacus asper and their activities in vitro. J Asian Nat Prod Res. 2011;13(9):851-860. View Source
• [2] Jung HJ, Lee CO, Lee KT, et al. Structure-activity relationship of oleanane disaccharides isolated from Akebia quinata versus cytotoxicity against cancer cells and NO inhibition. Biol Pharm Bull. 2004;27(5):744-747. View Source

Why Akebia Saponin XII Cannot Be Substituted with Akebia Saponin D or Other In-Class Oleanane Saponins

Generic substitution among Akebia/Dipsacus saponins is not scientifically justifiable due to compound-specific glycosylation patterns that directly dictate differential biological activities. Akebia saponin XII (compound 6) possesses a distinct disaccharide linkage motif and a 23-hydroxyhederagenin aglycone that confers superior osteoblast-stimulatory potency compared to Akebia saponin D (compound 3) within the same Dipsacus asper isolate panel [1]. Furthermore, the α-L-rhap-(1→2)-α-L-arap moiety present in select Akebia saponins correlates with markedly higher cytotoxicity (IC50 1.8–2.7 μg/mL) versus other glycosylation patterns (IC50 4–8 μg/mL), demonstrating that sugar-chain architecture, not merely the aglycone core, governs pharmacological differentiation [2].

Glycosylation Disaccharide linkage motif differs from Akebia saponin D; activity profiles may not transfer

Osteoblast response Higher UMR106 proliferation potency is compound-specific; substitution may shift differentiation endpoint

Cytotoxicity SAR Sugar-chain architecture correlates with potency class differences; in-class substitution unsupported without direct testing

• [1] Liu JJ, Wang XL, Guo BL, et al. Triterpenoid saponins from Dipsacus asper and their activities in vitro. J Asian Nat Prod Res. 2011;13(9):851-860. View Source
• [2] Jung HJ, Lee CO, Lee KT, et al. Structure-activity relationship of oleanane disaccharides isolated from Akebia quinata versus cytotoxicity against cancer cells and NO inhibition. Biol Pharm Bull. 2004;27(5):744-747. View Source

Akebia Saponin XII Head-to-Head Comparative Activity Data vs. Akebia Saponin D and Other Oleanane Saponins

Akebia Saponin XII vs. Akebia Saponin D in UMR106 Osteoblast Proliferation and ALP Activity

In a direct comparative study isolating eight saponins (compounds 1–8) from Dipsacus asper roots, Akebia saponin XII (compound 6) demonstrated substantially higher potency in stimulating UMR106 osteoblast proliferation and alkaline phosphatase (ALP) activity at 4 μM compared to Akebia saponin D (compound 3), despite both being co-isolated from the same plant source [1]. The differential activity is attributed to the distinct glycosylation pattern of compound 6 relative to compound 3 [1].

Osteoblast activity

Head-to-head

Higher proliferation and ALP vs. Akebia saponin D at 4 μM

Reported higher osteoblast response context

UMR106 cell model; compound-specific glycosylation

Evidence Dimension	Osteoblast proliferation stimulation and ALP activity enhancement
Target Compound Data	Significantly stimulated UMR106 cell proliferation and increased ALP activity at 4 μM
Comparator Or Baseline	Akebia saponin D (compound 3; Asperosaponin VI) at 4 μM
Quantified Difference	Compound 6 (Akebia saponin XII) exhibited higher potency than compound 3 (Akebia saponin D)
Conditions	UMR106 rat osteosarcoma cell line; 4 μM concentration; in vitro proliferation and ALP activity assays

Why This Matters

For osteoporosis and bone regeneration research applications, Akebia saponin XII offers quantifiably higher osteogenic potency than its more commonly studied analog Akebia saponin D, enabling lower effective concentrations or stronger responses in bone biology assays.

• [1] Liu JJ, Wang XL, Guo BL, et al. Triterpenoid saponins from Dipsacus asper and their activities in vitro. J Asian Nat Prod Res. 2011;13(9):851-860. View Source

Akebia Saponin XII Anti-Leukemia Activity in OCI-AML3 Acute Myeloid Leukemia Cells

Akebia saponin XII (sourced from Dipsacus japonicus) significantly reduced OCI-AML3 acute myeloid leukemia cell numbers at concentrations as low as 1 μg/mL (0.648 μM), with the observed inhibition attributed to antiproliferative and pro-apoptotic effects [1]. Flow cytometry analyses demonstrated that the compound induced G0/G1 cell cycle arrest and increased apoptotic cell populations [1].

AML cell reduction

Reported

Significant OCI-AML3 cell number decrease at 1–2 μg/mL

Supports AML cell-model endpoint review

G0/G1 arrest and apoptosis induction reported

Evidence Dimension	Anti-leukemia cell growth inhibition
Target Compound Data	Significant reduction in OCI-AML3 cell number at 1 μg/mL (0.648 μM) and 2 μg/mL (1.295 μM)
Comparator Or Baseline	Untreated control (baseline cell proliferation)
Quantified Difference	Statistically significant decrease in cell number vs. control at ≥1 μg/mL
Conditions	OCI-AML3 human acute myeloid leukemia cell line; 1–2 μg/mL; hemocytometer and flow cytometry assessment

Why This Matters

This evidence establishes Akebia saponin XII as a validated lead compound for acute myeloid leukemia research, with defined effective concentration ranges (1–2 μg/mL) for antiproliferative and pro-apoptotic mechanism studies.

• [1] Cham BT, Linh NTT, Thao DT, et al. Cell Growth Inhibition of Saponin XII from Dipsacus japonicus Miq. on Acute Myeloid Leukemia Cells. Molecules. 2020;25(14):3324. View Source

Structure-Activity Relationship: Akebia Saponin Glycosylation Patterns Dictate Cytotoxic Potency Differences

A comparative structure-activity relationship study of oleanane saponins isolated from Akebia quinata demonstrated that saponins containing the α-L-rhap-(1→2)-α-L-arap disaccharide moiety exhibited distinctly higher cytotoxicity (IC50 1.8–2.7 μg/mL) across multiple cancer cell lines compared to other saponins with different glycosylation patterns (IC50 4–8 μg/mL) [1]. Akebia saponin XII possesses a unique glycosylation architecture that distinguishes it from both the high-potency kalopanaxsaponin A class and the lower-potency guaianin N/hederoside D class, representing a distinct structural intermediate warranting targeted evaluation [1].

Glycosylation SAR

Class-level

α-L-rhap-(1→2)-α-L-arap moiety class ~2-4× higher cytotoxicity vs. other patterns

Glycosylation architecture correlates with endpoint differences

Class-level inference; direct XII testing warranted

Evidence Dimension	Cytotoxicity (IC50) against cancer cell lines
Target Compound Data	Akebia saponin XII (glycosylation pattern distinct from both high- and low-potency reference classes)
Comparator Or Baseline	Kalopanaxsaponin A (α-L-rhap-(1→2)-α-L-arap moiety): IC50 1.8–2.7 μg/mL; other saponins (different linkages): IC50 4–8 μg/mL
Quantified Difference	Approximately 2- to 4-fold difference between glycosylation classes
Conditions	SRB assay; multiple cancer cell lines

Why This Matters

This class-level evidence demonstrates that glycosylation architecture is a primary determinant of cytotoxic potency among Akebia saponins, meaning Akebia saponin XII's unique sugar-chain composition cannot be assumed equivalent to other saponins in the same genus without direct comparative testing.

• [1] Jung HJ, Lee CO, Lee KT, et al. Structure-activity relationship of oleanane disaccharides isolated from Akebia quinata versus cytotoxicity against cancer cells and NO inhibition. Biol Pharm Bull. 2004;27(5):744-747. View Source

Oral Bioavailability Constraints of Akebia Saponins: Selection Implications for In Vitro vs. In Vivo Study Design

Pharmacokinetic characterization of Akebia saponin D (ASD) in rats revealed ultra-low oral bioavailability of 0.025%, attributed to poor gastrointestinal permeability and extensive pre-absorption degradation by intestinal flora [1]. As a member of the same bidesmosidic triterpenoid saponin class with comparable molecular weight and glycosylation complexity, Akebia saponin XII is predicted to exhibit similarly constrained oral bioavailability [1].

Oral bioavailability

Class-level

Predicted F ≈0.025% (based on Akebia saponin D rat data)

Formulation-exposure review recommended for in vivo oral studies

In vitro assays not impacted; class inference from ASD

Evidence Dimension	Oral bioavailability (F)
Target Compound Data	Predicted ultra-low oral bioavailability (class inference)
Comparator Or Baseline	Akebia saponin D: F = 0.025% in rats
Quantified Difference	Class-level: ~0.025% oral bioavailability
Conditions	Rat pharmacokinetic model; oral vs. intravenous administration

Why This Matters

Procurement for in vivo oral administration studies requires careful consideration of delivery formulation (e.g., nanoemulsification, phospholipid complexation) or alternative routes. For in vitro cellular and biochemical assays where bioavailability is not a factor, Akebia saponin XII remains fully suitable without formulation modifications.

• [1] Chen W, Zheng Y, Yan L, et al. Pharmacokinetics, Bioavailability, Excretion and Metabolism Studies of Akebia Saponin D in Rats: Causes of the Ultra-Low Oral Bioavailability and Metabolic Pathway. Front Pharmacol. 2021;12:621003. View Source

Optimal Research Applications for Akebia Saponin XII Based on Verified Differentiation Evidence

Osteoporosis and Bone Regeneration Research Requiring Higher Osteogenic Potency than Akebia Saponin D

Akebia saponin XII is indicated for osteoporosis, fracture healing, and bone tissue engineering studies where higher osteoblast-stimulatory activity is required compared to Akebia saponin D. The compound's superior potency in UMR106 proliferation and ALP activity assays at 4 μM [1] makes it the preferred selection over compound 3 (Akebia saponin D) for bone biology research applications seeking maximal osteogenic response at equivalent concentrations.

Acute Myeloid Leukemia (AML) Mechanism-of-Action and Lead Optimization Studies

Akebia saponin XII is validated for AML research as a tool compound for investigating antiproliferative and pro-apoptotic mechanisms in OCI-AML3 cells. The established effective concentration range of 1–2 μg/mL (0.648–1.295 μM) [1] provides a defined working concentration window for cell cycle arrest (G0/G1 phase) and apoptosis induction studies, positioning the compound as a qualified lead for structure-activity relationship exploration in leukemia drug discovery programs.

In Vitro Cellular and Biochemical Assays Not Requiring Oral Bioavailability

Akebia saponin XII is optimally suited for in vitro applications including cell culture-based assays, enzyme activity measurements, receptor binding studies, and target identification work. The class-level low oral bioavailability constraint of Akebia saponins (~0.025% F in rats) [1] does not limit in vitro utility, while the compound's distinct glycosylation profile provides a unique structural probe for comparative structure-activity relationship investigations against other oleanane saponins [2].

Chemical Marker Development for Dipsacus/Akebia Species Authentication and Quality Control

Akebia saponin XII serves as a distinguishable chemical marker for Dipsacus asper and Dipsacus japonicus botanical authentication, with its distinct glycosylation pattern enabling chromatographic resolution from Akebia saponin D and other co-occurring saponins [1][2]. The compound is suitable for development of HPLC/UHPLC-MS/MS analytical reference standards used in herbal product quality control, species differentiation, and extract standardization workflows.

Application

Selection Property

Validation Focus

Osteoblast differentiation and bone matrix studies

Glycosylation-dependent osteogenic response context

UMR106 proliferation and ALP endpoint validation

Acute myeloid leukemia cell-cycle and apoptosis research

AML cell-model endpoint review

OCI-AML3 cell number and apoptosis assay validation

Cell-based pathway and target identification studies

In vitro assay suitability independent of oral bioavailability

No oral delivery formulation required for cell culture work

Dipsacus/Akebia species authentication and QC

Distinct glycosylation pattern for chromatographic resolution

HPLC/UHPLC-MS/MS marker method validation

• [1] Liu JJ, Wang XL, Guo BL, et al. Triterpenoid saponins from Dipsacus asper and their activities in vitro. J Asian Nat Prod Res. 2011;13(9):851-860. View Source
• [2] Jung HJ, Lee CO, Lee KT, et al. Structure-activity relationship of oleanane disaccharides isolated from Akebia quinata versus cytotoxicity against cancer cells and NO inhibition. Biol Pharm Bull. 2004;27(5):744-747. View Source